Cas no 2034390-48-0 (N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide)

• Product name: N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide
• CAS No: 2034390-48-0
• MF: C₁₅H₁₅N₇O
• MW: 309.325901269913
• CID: 6153377
• PubChem ID: 119105634

N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide
• N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]pyridine-2-carboxamide
• N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide
• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)picolinamide
• AKOS026699410
• 2034390-48-0
• F6561-6903

• Inchi： 1S/C15H15N7O/c23-15(12-3-1-2-7-16-12)18-11-6-8-21(9-11)14-5-4-13-19-17-10-22(13)20-14/h1-5,7,10-11H,6,8-9H2,(H,18,23)
• InChI Key： MBEOCZARSYKOSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NC1CN(C2C=CC3=NN=CN3N=2)CC1

Computed Properties

• Exact Mass: 309.13380813g/mol
• Monoisotopic Mass: 309.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.3Ų

Additional information on N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide

Comprehensive Overview of N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide (CAS No. 2034390-48-0)

N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide, with the CAS number 2034390-48-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique triazolopyridazine and pyrrolidine moieties, is a promising candidate for researchers exploring novel therapeutic agents. Its molecular structure combines a pyridine-2-carboxamide group with a 1,2,4-triazolo[4,3-b]pyridazine core, making it a versatile scaffold for targeting various biological pathways.

In recent years, the scientific community has shown growing interest in N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide due to its potential applications in oncology and neurology. Researchers are particularly intrigued by its ability to modulate protein-protein interactions and enzyme activity, which are critical in diseases like cancer and neurodegenerative disorders. The compound's CAS 2034390-48-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Questions such as "What are the biological targets of N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide?" and "How does its structure enhance binding affinity?" are common among scientists.

The synthesis of N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in peer-reviewed journals. Its triazolopyridazine core is known for its stability and ability to engage in hydrogen bonding, a feature that enhances its pharmacokinetic properties. This has led to its exploration in the development of small-molecule inhibitors and allosteric modulators. The compound's CAS 2034390-48-0 is often associated with studies on kinase inhibition, a hot topic in precision medicine.

From a commercial perspective, N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide is available as a high-purity reference standard for analytical and research purposes. Suppliers emphasize its role in assay development and high-throughput screening, catering to pharmaceutical and biotechnology industries. The demand for this compound is driven by the increasing focus on personalized medicine and targeted therapies. Searches like "suppliers of CAS 2034390-48-0" and "pricing for triazolopyridazine derivatives" highlight its market relevance.

In summary, N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)pyridine-2-carboxamide (CAS 2034390-48-0) represents a compelling area of research with broad implications for drug discovery. Its structural complexity and functional versatility make it a valuable tool for scientists addressing unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.